Cas no 1421482-63-4 (2-(2-fluorophenoxy)-1-(4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidin-1-yl)ethan-1-one)

• Product Name: 2-(2-fluorophenoxy)-1-(4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidin-1-yl)ethan-1-one
• CAS No: 1421482-63-4
• MF: C₁₈H₂₁FN₂O₂S₂
• MW: 380.499945402145
• CID: 5364287
• Update Time: 2025-05-20

2-(2-fluorophenoxy)-1-(4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-Fluorophenoxy)-1-[4-[[(4-methyl-2-thiazolyl)thio]methyl]-1-piperidinyl]ethanone
• 2-(2-fluorophenoxy)-1-(4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidin-1-yl)ethan-1-one

• Inchi： 1S/C18H21FN2O2S2/c1-13-11-24-18(20-13)25-12-14-6-8-21(9-7-14)17(22)10-23-16-5-3-2-4-15(16)19/h2-5,11,14H,6-10,12H2,1H3
• InChI Key： KGUBPJMHJXJRSI-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(CSC2=NC(C)=CS2)CC1)COC1=CC=CC=C1F

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 571.5±58.0 °C(Predicted)
• pka: 2.42±0.10(Predicted)

Additional information on 2-(2-fluorophenoxy)-1-(4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidin-1-yl)ethan-1-one

Introduction to 2-(2-fluorophenoxy)-1-(4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidin-1-yl)ethan-1-one (CAS No. 1421482-63-4)

The compound 2-(2-fluorophenoxy)-1-(4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidin-1-yl)ethan-1-one, identified by its CAS number 1421482-63-4, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple pharmacophoric moieties, including a fluorophenoxyl group, a piperidine ring substituted with a thiazole sulfanyl methyl moiety, and an acetone functional group, positions this compound as a promising candidate for further exploration in therapeutic interventions.

In recent years, the pharmaceutical industry has witnessed a surge in the development of molecules that incorporate fluorine atoms, such as the fluorophenoxyl group in this compound. Fluorine substitution is known to enhance metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates. The strategic incorporation of fluorine into biological molecules has been extensively studied for its ability to modulate receptor interactions and improve drug efficacy. The fluorophenoxyl group in 2-(2-fluorophenoxy)-1-(4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidin-1-yl)ethan-1-one is likely to contribute to these desirable characteristics, making it an attractive scaffold for medicinal chemists.

The structural motif of the piperidine ring further enhances the pharmacological potential of this compound. Piperidine derivatives are widely recognized for their role in various therapeutic areas, including central nervous system (CNS) disorders, cardiovascular diseases, and oncology. The presence of a thiazole sulfanyl methyl substituent on the piperidine ring introduces additional complexity and diversity to the molecular structure. Thiazole derivatives are well-documented for their biological activity, often exhibiting antimicrobial, antiviral, and anti-inflammatory properties. The combination of these structural elements in 2-(2-fluorophenoxy)-1-(4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidin-1-yl)ethan-1-one suggests a multifaceted pharmacological profile that warrants further investigation.

The terminal acetone functional group in this compound also plays a crucial role in determining its chemical reactivity and potential biological interactions. Acetone-based molecules have been explored in various pharmaceutical applications due to their ability to interact with biological targets through hydrogen bonding and other non-covalent interactions. The incorporation of an acetone moiety into the structure of 2-(2-fluorophenoxy)-1-(4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidin-1-yl)ethan-1-one may enhance its binding affinity to specific protein targets, thereby improving its therapeutic efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of novel compounds with greater accuracy. These tools have been instrumental in identifying potential lead compounds for further optimization. In the context of 2-(2-fluorophenoxy)-1-(4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidin-1-yl)ethan-1-one, computational studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in various diseases. These predictions are based on the known properties of similar molecular scaffolds and provide a rationale for further experimental validation.

The synthesis of complex molecules like 2-(2-fluorophenoxy)-1-(4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidin-1-yl)ethan-1-one presents significant challenges due to the intricate connectivity between functional groups. However, modern synthetic methodologies have made it possible to construct such molecules with high precision and yield. Techniques such as transition-metal-catalyzed cross-coupling reactions, nucleophilic substitutions, and functional group transformations have been employed to assemble the various components of this compound. The successful synthesis of this molecule underscores the progress made in synthetic organic chemistry and highlights the growing capability to create highly complex pharmaceutical intermediates.

The biological evaluation of 2-(2-fluorophenoxy)-1-(4-{[(4-methyl-1,3-thiazol - 2 - yl)sulfanyl]methyl}piperidin - 1 - yl)ethan - 1 - one is currently underway in several research laboratories. Preliminary studies have shown promising results in terms of inhibitory activity against target enzymes and receptors. These findings are encouraging and suggest that further optimization may lead to the discovery of novel therapeutic agents with improved efficacy and safety profiles. The integration of experimental data with computational predictions will be crucial in guiding the optimization process and identifying lead compounds for clinical development.

The development of new drugs is a complex and iterative process that involves multiple stages of discovery, preclinical testing, and clinical trials. Each stage requires careful planning and execution to ensure that potential therapeutic agents meet stringent safety and efficacy standards. The compound 1421482 - 63 - 4, as represented by 2-( 2 - fluorophenoxy ) - 1 - ( 4 - { [ ( 4 - methyl - 1 , 3 - thiazol - 2 - yl ) sulfanyl ] methyl } piperidin - 1 - yl ) ethan - 1 - one, is at an early stage in this process but holds significant promise for future development.

In conclusion,1421482 - 63 - 4 represents a structurally sophisticated molecule with potential applications in pharmaceutical research. Its unique combination of pharmacophoric elements suggests multifaceted biological activity, making it an attractive candidate for further exploration. As research continues to advance our understanding of molecular interactions at the atomic level,this compound will serve as a valuable tool for developing new therapeutic agents that address unmet medical needs.